
Introduction: A Chemist's Perspective on a
Versatile Dithiol Building Block

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 4,5-Bis(mercaptomethyl)-o-xylene

CAS No.: 10230-61-2

Cat. No.: B159100 Get Quote

As a Senior Application Scientist, I've encountered numerous reagents in chemical synthesis,

each with its unique profile of reactivity, utility, and challenges. The compound 4,5-
Bis(mercaptomethyl)-o-xylene, registered under CAS number 10230-61-2, is a noteworthy

molecule.[1][2][3][4][5][6][7][8] At its core, it is an aromatic dithiol. The presence of two

mercaptomethyl (-CH₂SH) groups on a dimethyl-substituted benzene ring makes it a

structurally intriguing and highly functionalized building block.[6][9] The thiol groups are well-

known for their nucleophilicity, their propensity to undergo oxidation to form disulfide bridges,

and their ability to chelate with metal ions. These intrinsic properties suggest its potential utility

in fields ranging from polymer chemistry to materials science and the synthesis of complex

heterocyclic structures. This guide aims to provide a comprehensive technical overview of this

compound, synthesizing its known properties, safety protocols, and handling considerations for

professionals in research and development.

Section 1: Chemical Identity and Physicochemical
Profile
A precise understanding of a compound's identity and physical properties is the foundation of

all subsequent experimental work. It ensures reproducibility and safety.
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The compound is known by several names, which can be critical when conducting literature

and database searches. Its primary identifiers are consolidated below.

Identifier Type Value Source(s)

CAS Number 10230-61-2 [4][5][8]

IUPAC Name

[4,5-dimethyl-2-

(sulfanylmethyl)phenyl]methan

ethiol

[4][5][8]

Common Name
4,5-Bis(mercaptomethyl)-o-

xylene
[1][2][3][9]

Molecular Formula C₁₀H₁₄S₂ [2][3][4][5]

Molecular Weight 198.34 g/mol [2][5][6][8]

InChI Key
NNGQXIUDFKIVKI-

UHFFFAOYSA-N
[4][5][8]

SMILES CC1=CC(=C(C=C1C)CS)CS [4][5]

EC Number 233-551-2 [1][4]

A variety of synonyms are used across commercial and database sources, including 1,2-

Dimethyl-4,5-bis(mercaptomethyl)benzene, 4,5-Dimethyl-o-xylylenedithiol, and Durene-α1,α2-

dithiol.[2][3][5][6][8][9]

Physicochemical Properties
The physical state and solubility dictate how a substance is stored, handled, and used in

reactions.
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Property Value Source(s)

Physical State
Solid; appears as a crystal or

powder at 20°C.
[3][8][9]

Color
White to very pale yellow or

light yellow-orange.
[3][8][9]

Melting Point 65.0 to 69.0 °C [8][9]

Boiling Point 295.69 °C (at 760 mmHg) [2]

Solubility

Soluble in Chloroform. Data on

water solubility is not readily

available.

[3]

The relatively low melting point indicates that this compound can be gently melted for certain

applications, though thermal stability must be considered. The thiol groups are susceptible to

air oxidation, a process that can be accelerated by heat.

Section 2: Safety, Handling, and Toxicology
From an EHS (Environment, Health, and Safety) perspective, understanding the hazard profile

is non-negotiable. The available data classifies this compound as an irritant with potential for

organ toxicity upon repeated exposure.

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a clear framework for the hazards

associated with this chemical.
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Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.
[2][4]

Serious Eye

Damage/Irritation
2A

H319: Causes serious

eye irritation.
[2][4]

Specific Target Organ

Toxicity (Repeated

Exposure)

1

H372: Causes

damage to organs

through prolonged or

repeated exposure.

[2]

Hazardous to the

Aquatic Environment

(Long-term)

4

H413: May cause long

lasting harmful effects

to aquatic life.

[2]

The signal word associated with these classifications is "Danger" or "Warning".[1][2][4]

Toxicological Profile and Biological Activity
A thorough review of publicly available toxicological data reveals significant gaps. Most safety

data sheets report that acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity,

and reproductive toxicity have not been fully investigated.[1][10][11] One source indicates the

substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or have

endocrine-disrupting properties.[1]

Expert Insight: The absence of comprehensive toxicological data does not imply safety. For

novel or niche research chemicals like this, a conservative approach is warranted. All handling

should be performed under the assumption that the compound is potentially toxic via multiple

routes of exposure, a principle reflected in the GHS classification of specific target organ

toxicity upon repeated exposure.[2] Currently, there is no specific, peer-reviewed information

available regarding its biological activities or its application in drug development. Its primary

documented use is as a chemical intermediate and laboratory reagent.[2][6]

Protocol: Safe Handling and Storage
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A self-validating protocol for handling this compound involves a multi-layered approach

encompassing engineering controls, personal protective equipment (PPE), and specific storage

conditions. The causality behind each step is crucial for ensuring researcher safety.

Objective: To safely handle and dispense 4,5-Bis(mercaptomethyl)-o-xylene for use in a

chemical synthesis reaction.

Methodology:

Preparation (Engineering Controls):

Step 1.1: Designate a certified chemical fume hood for the procedure.

Causality: This is the primary engineering control to prevent inhalation of any dust or

potential vapors, especially given the lack of inhalation toxicity data.[1][2]

Step 1.2: Ensure a safety shower and eyewash station are accessible and tested.

Causality: The compound is a known serious eye and skin irritant (H315, H319), making

immediate decontamination facilities essential.[1][2][3]

Step 1.3: Assemble all necessary glassware, spatulas, and weighing paper within the

fume hood. Prepare a labeled waste container for contaminated disposables.

Causality: Confining all materials within the controlled space minimizes the risk of

contamination outside the hood.

Personal Protective Equipment (PPE):

Step 2.1: Don a lab coat, splash-proof safety goggles (or a face shield), and nitrile gloves.

Causality: This standard PPE protects against accidental splashes and contact with skin

and eyes.[1][2]

Step 2.2: For weighing larger quantities where dust may be generated, consider using a

respirator with an appropriate cartridge.
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Causality: This provides an additional layer of protection against inhalation, adhering to

the ALARA (As Low As Reasonably Achievable) exposure principle.

Handling and Dispensing:

Step 3.1: Retrieve the container from its designated storage location (recommended: 2-

8°C).[2] Allow it to equilibrate to room temperature before opening.

Causality: Allowing the container to warm up prevents atmospheric moisture from

condensing inside, which could degrade the thiol-containing compound.

Step 3.2: Carefully open the container inside the fume hood. Avoid creating dust.

Step 3.3: Use a clean spatula to weigh the desired amount of the solid onto weighing

paper or directly into a tared reaction vessel.

Step 3.4: Tightly reseal the main container. If the compound is particularly sensitive to

oxidation, consider flushing the headspace with an inert gas like nitrogen or argon before

sealing.

Causality: The two thiol groups are prone to oxidation, which can form disulfide

impurities. An inert atmosphere minimizes this degradation during storage.

Step 3.5: Clean the spatula and any contaminated surfaces with an appropriate solvent

(e.g., ethanol) and dispose of the cleaning materials in the designated waste container.

Storage:

Step 4.1: Store the sealed container in a cool, dark, and well-ventilated area, away from

incompatible materials such as strong acids, bases, oxidizing agents, and reducing

agents.[2]

Causality: Proper segregation prevents hazardous reactions. Thiols can react vigorously

with strong oxidizers.

The workflow for this protocol is visualized below.
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1. Preparation & Controls

2. Personal Protection

3. Handling & Dispensing

4. Storage

Designate Fume Hood

Verify Eyewash/Shower

Assemble Equipment

Don Lab Coat, Goggles,
Gloves

Consider Respirator

Equilibrate Container

Weigh in Hood

Inert Headspace (Optional)

Clean & Dispose Waste

Store Cool & Segregated

End Protocol

Start Protocol
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Identified Hazards (GHS)

Mandatory Precautions (P-Statements)

H315: Skin Irritant

P280: Wear Protective
Gloves & Eye Protection

Mitigates

P302+P352: IF ON SKIN:
Wash with plenty of water

Responds to

H319: Eye Irritant

Mitigates

P305+P351: IF IN EYES:
Rinse cautiously with water

Responds to

H372: Organ Damage
(Repeated Exposure)

P264: Wash Hands
Thoroughly After Handling

Reduces Risk

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tcichemicals.com [tcichemicals.com]

2. testing.chemscene.com [testing.chemscene.com]

3. tcichemicals.com [tcichemicals.com]

4. 4,5-Dimethyl-1,2-benzenedimethanethiol | C10H14S2 | CID 82471 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. CAS RN 10230-61-2 | Fisher Scientific [fishersci.com]

6. calpaclab.com [calpaclab.com]

7. scbt.com [scbt.com]

8. 4,5-Bis(mercaptomethyl)-o-xylene 96.0+%, TCI America 1 g | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

9. 4,5-Bis(mercaptomethyl)-o-xylene | 10230-61-2 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b159100?utm_src=pdf-body-img
https://www.benchchem.com/product/b159100?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/B1105_EU_6N.pdf
https://testing.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0168153.pdf
https://www.tcichemicals.com/SG/en/sds/B1105_JP_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dimethyl-1_2-benzenedimethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dimethyl-1_2-benzenedimethanethiol
https://www.fishersci.com/us/en/browse/cas/10230-61-2
https://www.calpaclab.com/4-5-bis-mercaptomethyl-o-xylene-min-96-1-gram/ala-b152758-1g
https://www.scbt.com/browse/other-chemicals-0102?pageNum=2
https://www.fishersci.com/shop/products/4-5-bis-mercaptomethyl-o-xylene-tci-america/B11051G
https://www.fishersci.com/shop/products/4-5-bis-mercaptomethyl-o-xylene-tci-america/B11051G
https://www.tcichemicals.com/SG/en/p/B1105
https://www.tcichemicals.com/SG/en/p/B1105
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Introduction: A Chemist's Perspective on a Versatile
Dithiol Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159100#cas-number-10230-61-2-properties-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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